![molecular formula C26H21Cl2N5O3 B2778749 2-(2,4-dichlorophenoxy)-N-(2-(5-(naphthalen-1-ylmethyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)acetamide CAS No. 922043-89-8](/img/structure/B2778749.png)
2-(2,4-dichlorophenoxy)-N-(2-(5-(naphthalen-1-ylmethyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)acetamide
Overview
Scientific Research Applications
Synthesis and Antioxidant Activity
Research has demonstrated the synthesis of novel heterocycles derived from naphthalene, showcasing promising antioxidant activities. These synthetic pathways involve the creation of complex molecules with naphthalene moieties, indicating the potential for generating compounds with specific biological activities through carefully designed synthetic routes (Taha, 2012).
Anti-cancer and Anti-inflammatory Activities
Studies have synthesized novel pyrazolopyrimidines derivatives showing significant cytotoxic and anti-inflammatory activities. These compounds, derived from naphthalene and other heterocyclic motifs, were evaluated for their potential in treating cancer and inflammation, highlighting the therapeutic possibilities of such complex molecules (Saïd et al., 2016).
Anticonvulsant Activity
Research on naphthalen-2-yl acetate derivatives has explored their anticonvulsant activities. These studies not only emphasize the synthesis of novel compounds but also their pharmacological evaluation, offering insights into the development of potential anticonvulsant agents (Ghareb et al., 2017).
Antimicrobial and Anticancer Agents
Further research into pyrazole derivatives with various moieties, including naphthalene, has shown these compounds to possess both antimicrobial and anticancer properties. This work contributes to the ongoing search for new therapeutic agents by demonstrating the multifaceted biological activities of such complex molecules (Hafez et al., 2016).
Future Directions
properties
IUPAC Name |
2-(2,4-dichlorophenoxy)-N-[2-[5-(naphthalen-1-ylmethyl)-4-oxopyrazolo[3,4-d]pyrimidin-1-yl]ethyl]acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H21Cl2N5O3/c27-19-8-9-23(22(28)12-19)36-15-24(34)29-10-11-33-25-21(13-31-33)26(35)32(16-30-25)14-18-6-3-5-17-4-1-2-7-20(17)18/h1-9,12-13,16H,10-11,14-15H2,(H,29,34) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JQXOAXCGSVTONW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC=C2CN3C=NC4=C(C3=O)C=NN4CCNC(=O)COC5=C(C=C(C=C5)Cl)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H21Cl2N5O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
522.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2,4-dichlorophenoxy)-N-(2-(5-(naphthalen-1-ylmethyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)acetamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-((5-((benzo[d]thiazol-2-ylthio)methyl)-4-methyl-4H-1,2,4-triazol-3-yl)thio)-N-(3,4-dimethoxyphenethyl)acetamide](/img/structure/B2778669.png)
![N-(sec-butyl)-3-(2-(2-((4-ethylphenyl)amino)-2-oxoethyl)-1,5-dioxo-1,2-dihydro-[1,2,4]triazolo[4,3-a]quinazolin-4(5H)-yl)propanamide](/img/structure/B2778676.png)
